Cas no 42093-97-0 (2-(1-Piperidinyl)Benzoic acid)

• Product Name: 2-(1-Piperidinyl)Benzoic acid
• CAS No: 42093-97-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD00275762
• CID: 859283
• PubChem ID: 737325
• Update Time: 2025-05-22

2-(1-Piperidinyl)Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperidinyl)benzoic Acid
• 2-Piperidinobenzoic acid
• 2-Piperidin-1-yl-benzoic acid
• 2-Piperidin-benzoesaeure
• 2-Piperidino-benzoesaeure
• 2-piperidin-1-ylbenzoic acid
• 2-(piperidin-1-yl)benzoic acid
• Oprea1_604351
• 2-(1-Piperidinyl)benzoicAcid
• BDBM50352199
• TRA0000298
• SY019611
• V5878
• 42093-97-0
• EN300-75780
• CS-0038466
• CCG-51465
• SCHEMBL227731
• DTXSID20353227
• AS-59772
• DA-19040
• CHEBI:183439
• SB43246
• SR-01000640761-1
• AKOS000260467
• Z56757056
• CHEMBL1824799
• MFCD00275762
• 2-(1-Piperidinyl)Benzoic acid

• MDL： MFCD00275762
• Inchi： 1S/C12H15NO2/c14-12(15)10-6-2-3-7-11(10)13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,14,15)
• InChI Key： TVEAZHOLMPKUGM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1CCCCC1)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 40.54000
• LogP: 2.44010
• Vapor Pressure: No data available

2-(1-Piperidinyl)Benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-Piperidinyl)Benzoic acid

2-(1-Piperidinyl)Benzoic Acid: A Comprehensive Overview

2-(1-Piperidinyl)Benzoic Acid, also known by its CAS number 42093-97-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the latest research findings, structural characteristics, and potential uses of this intriguing molecule.

The chemical structure of 2-(1-Piperidinyl)Benzoic Acid consists of a benzoic acid moiety with a piperidine ring attached at the second position of the benzene ring. Piperidine, a six-membered saturated ring containing one nitrogen atom, is known for its ability to form hydrogen bonds and participate in various chemical reactions. This structural feature makes the compound highly versatile and amenable to further functionalization, which has been explored in recent studies.

Recent research has focused on the synthesis of 42093-97-0 through various methodologies, including traditional organic synthesis techniques and modern catalytic processes. One notable advancement involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with the growing trend toward sustainable chemical processes.

In terms of pharmacological applications, 2-(1-Piperidinyl)Benzoic Acid has demonstrated promising activity in preclinical studies. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain inflammatory pathways. Additionally, studies have explored its role as a precursor in the synthesis of more complex bioactive molecules, further underscoring its value in drug discovery.

The compound's unique properties also make it a candidate for applications in material science. Research into its use as a building block for advanced materials, such as polymers or hybrid organic-inorganic frameworks, is currently underway. These studies leverage the molecule's ability to form hydrogen bonds and participate in supramolecular interactions, which are critical for designing materials with tailored properties.

In conclusion, 42093-97-0, or 2-(1-Piperidinyl)Benzoic Acid, stands out as a multifaceted compound with diverse potential applications. Its structural versatility, coupled with recent advancements in synthesis and application research, positions it as an important molecule in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in various scientific domains.